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Compound of Interest

Compound Name: Jasmine lactone

Cat. No.: B1672798

An In-depth Technical Guide to the Physical Properties of Jasmine Lactone

This technical guide provides a comprehensive overview of the key physical properties of
jasmine lactone, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in drug development and chemical analysis. This
document summarizes reported quantitative data, outlines general experimental protocols for
the determination of these properties, and provides a logical workflow for these experimental
procedures.

Physical Properties of Jasmine Lactone

Jasmine lactone (CAS No: 25524-95-2), with the chemical formula C10H1602, is a colorless to
pale yellow liquid.[1][2][3][4] It is recognized for its characteristic fatty-fruity aroma reminiscent
of peach and apricot.[1] While soluble in alcohol and ether, it is insoluble in water and fat.[5][6]

[7]

Quantitative Data Summary

The boiling point and density of jasmine lactone have been reported with some variation
across different sources. These discrepancies can arise from different experimental conditions
and sample purity. The following table summarizes the available data.
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Physical Property Value Conditions Source(s)
Boiling Point 230-232 °C Not Specified [3]
248 °C S-tan(-jard Pressure o
(implied)
281.5°C at 760 mmHg [516][8]
115°C at 2 mmHg [2]
130 °C at 3 mmHg [5]6][9]
Density 0.962 g/cm?3 Not Specified [5][6]
0.98 g/cm?3 Not Specified [3]
0.995 - 1.00 g/cm3 Not Specified [2]

Experimental Protocols

Detailed experimental protocols for determining the physical properties of jasmine lactone are
not explicitly available in the cited literature. However, standard methodologies for organic
compounds can be applied.

Boiling Point Determination (Micro Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small quantity of liquid.[10]

Apparatus:

Thiele tube

High-temperature resistant oil (e.g., mineral oil)

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)
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» Rubber band or wire for attachment

e Heat source (e.g., Bunsen burner)

Procedure:

o Sample Preparation: Fill the small test tube to about half-full with jasmine lactone.

o Capillary Insertion: Place the capillary tube into the test tube with the open end down.

o Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample
is level with the thermometer bulb.

e Heating: Insert the assembly into the Thiele tube containing the heating oil. The side arm of
the Thiele tube should be heated gently.[10]

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. Heating should continue until a steady stream is observed.

e Measurement: Remove the heat source and allow the apparatus to cool. The boiling point is
the temperature at which the liquid just begins to enter the capillary tube.[10]

e Correction: Record the atmospheric pressure. If the pressure is not 760 mmHg, a correction
may be necessary.

Density Determination

The density of a liquid can be determined by measuring its mass and volume. Using a
pycnhometer or a graduated cylinder and a balance are common methods.

Apparatus:

Pycnometer (or a graduated cylinder)

Analytical balance

Wash bottle with distilled water and acetone

Thermometer
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Procedure (using a graduated cylinder):

Mass of Empty Cylinder: Weigh a clean, dry 10 mL graduated cylinder on an analytical
balance and record its mass.[11]

Volume Measurement: Add a specific volume of jasmine lactone (e.g., 5.0 mL) to the
graduated cylinder. Record the volume precisely, reading from the bottom of the meniscus.

Mass of Cylinder and Sample: Reweigh the graduated cylinder containing the jasmine
lactone and record the total mass.

Calculation:

o Calculate the mass of the jasmine lactone by subtracting the mass of the empty cylinder
from the total mass.

o Calculate the density by dividing the mass of the sample by its volume (Density = Mass /
Volume).

Temperature: Record the ambient temperature at which the measurement was taken, as
density is temperature-dependent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of jasmine lactone.
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Caption: Workflow for determining the physical properties of jasmine lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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